1-(Ethylsulfanyl)-3-hydroxycyclobutane-1-carboxylic acid

• Molecular Formula: C7H12O3S
• Molecular Weight: 176.24 g/mol
• IUPAC Name: 1-ethylsulfanyl-3-hydroxycyclobutane-1-carboxylic acid
• InChI: InChI=1S/C7H12O3S/c1-2-11-7(6(9)10)3-5(8)4-7/h5,8H,2-4H2,1H3,(H,9,10)
• InChI Key: SXTMGNWIDVAALC-UHFFFAOYSA-N
• Canonical SMILES: CCSC1(CC(C1)O)C(=O)O

Description

1-(Ethylsulfanyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 1481555-35-4) is a cyclobutane derivative featuring three functional groups: an ethylsulfanyl (C₂H₅S-) substituent, a hydroxyl (-OH) group, and a carboxylic acid (-COOH) moiety. This compound is commercially available (synonym: AKOS015331361) but lacks extensive published data on its physicochemical or biological properties .

Preparation Methods

The synthesis of 1-(Ethylsulfanyl)-3-hydroxycyclobutane-1-carboxylic acid can be achieved through several synthetic routes. One common method involves the reaction of cyclobutanone with ethyl mercaptan in the presence of a base to form the ethylsulfanyl derivative. This intermediate is then subjected to hydroxylation using an appropriate oxidizing agent to introduce the hydroxy group at the desired position. Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance yield and purity.

Chemical Reactions Analysis

1-(Ethylsulfanyl)-3-hydroxycyclobutane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The ethylsulfanyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Esterification: The carboxylic acid group can react with alcohols in the presence of acid catalysts to form esters.

Common reagents and conditions used in these reactions include strong acids, bases, oxidizing agents, and reducing agents. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-(Ethylsulfanyl)-3-hydroxycyclobutane-1-carboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in studies of reaction mechanisms and kinetics.

Biology: Its derivatives may exhibit biological activity, making it a candidate for drug discovery and development.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(Ethylsulfanyl)-3-hydroxycyclobutane-1-carboxylic acid involves its interaction with molecular targets through its functional groups. The hydroxy and carboxylic acid groups can form hydrogen bonds and ionic interactions with biological molecules, while the ethylsulfanyl group can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Cyclobutane Derivatives

Substituent Effects on Physicochemical Properties

1-Aminocyclobutanecarboxylic Acid (ACBC)

• Structure: Contains an amino (-NH₂) group instead of ethylsulfanyl and hydroxyl.
• Properties: Demonstrates rapid blood clearance, tumor-specific uptake, and low toxicity in preclinical studies.
• Applications : Used as a carbon-11-labeled positron emission tomography (PET) tracer for tumor imaging.

1-(4-Bromophenyl)-3-hydroxycyclobutane-1-carboxylic Acid

• Structure : Features a bromophenyl group (electron-withdrawing) instead of ethylsulfanyl.
• Properties : The bromine atom increases molecular weight and lipophilicity, likely reducing aqueous solubility compared to the ethylsulfanyl analog. Safety data indicate standard handling precautions, though biological activity remains uncharacterized .

1-Benzylcyclobutane-1-carboxylic Acid

• Structure : Substitutes ethylsulfanyl with a benzyl group (aromatic, bulky).

Data Table: Key Cyclobutane Carboxylic Acid Derivatives

Compound Name	Substituents	Key Properties/Activities	Source
1-(Ethylsulfanyl)-3-hydroxycyclobutane-1-carboxylic acid	Ethylsulfanyl, hydroxyl	Commercial availability; uncharacterized bioactivity
1-Aminocyclobutanecarboxylic acid (ACBC)	Amino	Tumor imaging agent; low toxicity
1-(4-Bromophenyl)-3-hydroxycyclobutane-1-carboxylic acid	Bromophenyl, hydroxyl	High lipophilicity; safety data available
1-Benzylcyclobutane-1-carboxylic acid	Benzyl	Steric hindrance; standard handling precautions
Thiosemicarbazide derivative (Compound 3)	Ethylsulfanyl, triazole	Antioxidant (IC₅₀ = 0.22 µg/mL)

Biological Activity

1-(Ethylsulfanyl)-3-hydroxycyclobutane-1-carboxylic acid is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. Understanding its biological activity is crucial for exploring its therapeutic applications, particularly in the context of metabolic disorders and receptor modulation.

The molecular formula of 1-(Ethylsulfanyl)-3-hydroxycyclobutane-1-carboxylic acid is $C_7H_{12}O_3S$, with a molecular weight of approximately 176.24 g/mol. The compound features a cyclobutane ring, a hydroxyl group, and an ethylsulfanyl substituent, which may influence its interaction with biological targets.

The biological activity of this compound may be attributed to its ability to modulate specific biological pathways. It is hypothesized that the ethylsulfanyl group enhances the lipophilicity of the molecule, potentially allowing it to interact more effectively with lipid membranes and various receptors.

Potential Mechanisms Include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thereby affecting processes such as fatty acid metabolism and glucose homeostasis.
• Receptor Modulation : It may act as a ligand for specific receptors, influencing signaling pathways related to energy balance and metabolism.

Biological Activity Studies

Research on the biological activity of 1-(Ethylsulfanyl)-3-hydroxycyclobutane-1-carboxylic acid has been limited but promising. Here are some findings:

Table 1: Summary of Biological Activities

Activity	Effect	Reference
Enzyme Inhibition	Potential inhibition of lipases
GPR-40 Receptor Agonism	Moderate agonistic activity
Antioxidant Activity	Scavenging free radicals
Cytotoxicity	Low cytotoxic effects on cell lines

Case Studies

• GPR-40 Receptor Interaction :
  A study explored the synthesis of derivatives of cyclobutane carboxylic acids, including 1-(Ethylsulfanyl)-3-hydroxycyclobutane-1-carboxylic acid. The derivatives exhibited micromolar activity as GPR-40 receptor agonists, suggesting potential utility in treating diabetes mellitus by enhancing insulin secretion .
• Antioxidant Properties :
  Another investigation into related compounds found that certain cyclobutane derivatives possess significant antioxidant properties, which could contribute to their protective effects against oxidative stress-related diseases.